Cas no 364385-54-6 (tert-butyl N-[(1R,2S)-2-aminocyclohexyl]carbamate)

Tert-butyl N-[(1R,2S)-2-aminocyclohexyl]carbamate is a chiral cyclohexylamine derivative widely used as an intermediate in organic synthesis and pharmaceutical applications. Its stereospecific (1R,2S) configuration makes it valuable for constructing enantiomerically pure compounds, particularly in asymmetric synthesis and peptidomimetics. The tert-butoxycarbonyl (Boc) protecting group enhances stability, allowing selective deprotection under mild acidic conditions without disrupting other functional groups. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, including protease inhibitors and receptor ligands. Its high purity and well-defined stereochemistry ensure reproducibility in complex synthetic routes, making it a preferred choice for research and industrial-scale applications.
tert-butyl N-[(1R,2S)-2-aminocyclohexyl]carbamate structure
364385-54-6 structure
Product Name:tert-butyl N-[(1R,2S)-2-aminocyclohexyl]carbamate
CAS No:364385-54-6
MF:C11H22N2O2
MW:214.304583072662
MDL:MFCD09952106
CID:297264
PubChem ID:1514392
Update Time:2025-05-28

tert-butyl N-[(1R,2S)-2-aminocyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (1R,2S)-2-aminocyclohexylcarbamate
    • (1R,2S)-N1-(tert-Butoxycarbonyl)-1,2-cyclohexanediamine
    • [(1R,2S)-2-aminocyclohex-1-yl]carbamic acid tert-butyl ester
    • Carbamic acid,N-[(1R,2S)-2-aminocyclohexyl]-, 1,1-dimethylethyl ester
    • Cis-(1R, 2S)-1N-Boc-Cyclohexane-1,2-Diamine
    • tert-Butyl N-[(1R,2S)-2-aminocyclohexyl]carbamate
    • ((1R,2S)-2-amino-cyclohexyl)-carbamic acid tert-butyl ester
    • (1R,2S)-N1-Boc-1,2-cyclohexanediamine
    • (1R,2S)-N1-tert-Butoxycarbonyl-1,2-cyclohexanediamine
    • (1S,2R)-2-(N-tert-butyloxycarbonylamino)-1-aminocyclohexane
    • (1S,2R)-2-tert-Butoxycarbonylamino-
    • tert-butyl [(1R,2S)-2-aminocyclohexyl]carbamate
    • (1R,2S)-2-Amino-1-(Boc-amino)cyclohexane
    • (1R,2S)-2-Amino-1-(tert-butoxycarbonylamino)cyclohexane
    • tert-Butyl (cis-2-aminocyclohexyl)carbamate
    • Carbamic acid, [(1R,2S)-2-aminocyclohexyl]-, 1,1-dimethylethyl ester
    • tert-Butyl ((1R,2S)-2-aminocyclohexyl)carbamate
    • (1R,2S)-(2-AMINO-CYCLOHEXYL)-CARBAMIC ACID TERT-BUTYL ESTER
    • CS-0039723
    • CX1046
    • AKVIZYGPJIWKOS-DTWKUNHWSA-N
    • (1R,2S) (2-amino-cyclohexyl)-carbamic acid tert-butyl ester
    • Carbamic acid,[(1R,2S)-2-aminocyclohexyl]-,1,1-dimethylethyl ester(9ci)
    • CS-0137432
    • cis-tert-Buty 2-aminocyclohexylcarbamate
    • B4331
    • A850090
    • MFCD09952106
    • (1S,2R)-2-(t-butoxycarbonylamino)cyclohexylamine
    • N-Boc-1(R),2(S)-diaminocyclohexane, AldrichCPR
    • Z1505699012
    • tert-butyl N-[(1R,2S)-2-aminocyclohexyl]carbamate >97%ee
    • (1S,2R)-2-tert-butoxycarbonylaminocyclohexylamine
    • B3478
    • rac-tert-butyl N-[(1R,2S)-2-aminocyclohexyl]carbamate
    • EN300-3152940
    • EN300-1265959
    • cis-2-Amino-1-(tert-butoxycarbonylamino)cyclohexane
    • cis-N1-Boc-1,2-cyclohexanediamine
    • N-Boc-1(R),2(S)-Diaminocyclohexane
    • SS-4352
    • AMY16663
    • (+/-)-cis-N-tert-Butoxycarbonyl-1,2-cyclohexanediamine
    • AC-31614
    • SCHEMBL555256
    • (1s,2r)-2-tert-butoxycarbonylamino-cyclohexylamine
    • 364385-54-6
    • cis-2-Amino-1-(Boc-amino)cyclohexane
    • 184954-75-4
    • cis-N-(tert.-butyloxycarbonyl)-cyclohexane-1,2-diamine
    • N-Boc-(1R,2S)-diaminocyclohexane
    • cis-tert-butyl 2-aminocyclohexylcarbamate
    • tert-butyl(1R,2S)-2-aminocyclohexylcarbamate
    • DTXSID70363876
    • AKOS007929975
    • 1-N-BOC-1,2-CIS-CYCLOHEXYLDIAMINE
    • (1R,2S)-2-Amino-1-(boc-amino)-cyclohexane
    • tert-butyl N-[(1R,2S)-2-aminocyclohexyl]carbamate
    • MDL： MFCD09952106
    • Inchi： 1S/C11H22N2O2/c1-11(2,3)15-10(14)13-9-7-5-4-6-8(9)12/h8-9H,4-7,12H2,1-3H3,(H,13,14)/t8-,9+/m0/s1
    • InChI Key： AKVIZYGPJIWKOS-DTWKUNHWSA-N
    • SMILES： O(C(C)(C)C)C(N[C@@H]1CCCC[C@@H]1N)=O

Computed Properties

  • Exact Mass: 214.16800
  • Monoisotopic Mass: 214.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.4
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.3

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Liquid
  • PSA: 64.35000
  • LogP: 2.87220

tert-butyl N-[(1R,2S)-2-aminocyclohexyl]carbamate Security Information

tert-butyl N-[(1R,2S)-2-aminocyclohexyl]carbamate Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

tert-butyl N-[(1R,2S)-2-aminocyclohexyl]carbamate Pricemore >>

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abcr
AB339810-1 g
tert-Butyl N-[(1R,2S)-2-aminocyclohexyl]carbamate, 98%; .
 364385-54-6 98%
1 g
 €192.10 2023-07-19

tert-butyl N-[(1R,2S)-2-aminocyclohexyl]carbamate Production Method

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